Cas no 154378-58-2 (3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester)
3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester
- OKIQORABWAQGMT-UHFFFAOYSA-N
- DB-091462
- 2,6-Diamino-nicotinic acid ethyl ester
- ethyl 2,6-diaminonicotinate
- DB-091463
- 154378-58-2
- 2.6-Diamino-nicotinic acid ethyl ester
- SCHEMBL1680317
-
- Inchi: 1S/C8H11N3O2/c1-2-13-8(12)5-3-4-6(9)11-7(5)10/h3-4H,2H2,1H3,(H4,9,10,11)
- InChI Key: OKIQORABWAQGMT-UHFFFAOYSA-N
- SMILES: C1(N)=NC(N)=CC=C1C(OCC)=O
Computed Properties
- Exact Mass: 181.085126602Da
- Monoisotopic Mass: 181.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 91.2Ų
3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029206070-5g |
Ethyl 2,6-diaminonicotinate |
154378-58-2 | 95% | 5g |
$2,050.20 | 2022-04-02 | |
| Alichem | A029206070-10g |
Ethyl 2,6-diaminonicotinate |
154378-58-2 | 95% | 10g |
$2,757.72 | 2022-04-02 | |
| Alichem | A029206070-25g |
Ethyl 2,6-diaminonicotinate |
154378-58-2 | 95% | 25g |
$5,278.26 | 2022-04-02 |
3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester
3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester (CAS No. 154378-58-2): An Overview
3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester (CAS No. 154378-58-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N,N'-Diethyl-2,6-pyridinedicarboxamide, is characterized by its unique chemical structure and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
The molecular formula of 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester is C10H14N2O4, and its molecular weight is approximately 226.23 g/mol. The compound features a pyridine ring with two amino groups at the 2 and 6 positions and an ethyl ester group at the carboxylic acid position. This unique structure confers the compound with several interesting properties that make it a valuable candidate for various applications in drug discovery and development.
Synthesis Methods: The synthesis of 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester can be achieved through several routes. One common method involves the reaction of 2,6-diaminopyridine with ethyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired ester. Another approach involves the coupling of 2,6-diaminopyridine with ethyl chloroacetate using a coupling agent like dicyclohexylcarbodiimide (DCC). These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.
Biological Activities: Recent studies have highlighted the potential biological activities of 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester has also been investigated for its neuroprotective properties. Preclinical studies in animal models have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by neurotoxic agents such as amyloid-beta peptides. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.
Clinical Trials: While extensive clinical trials are still underway to fully evaluate the safety and efficacy of 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester, preliminary results are encouraging. Phase I clinical trials have shown that the compound is well-tolerated by human subjects at various dose levels. Further Phase II trials are currently being conducted to assess its therapeutic potential in specific disease conditions.
Current Research Trends: The ongoing research on 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Researchers are also exploring novel delivery systems such as nanoparticles and liposomes to improve its therapeutic efficacy.
In parallel, efforts are being made to understand the molecular mechanisms underlying its biological activities. For instance, recent studies have identified specific signaling pathways that are modulated by this compound in inflammatory and neurodegenerative contexts. These insights are crucial for developing more targeted therapies and personalized medicine approaches.
FUTURE PERSPECTIVES: The future prospects for 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester are promising. As more clinical data becomes available, it is likely that this compound will find applications in a wide range of therapeutic areas. Additionally, ongoing research into its structure-activity relationships (SAR) will help identify new derivatives with enhanced properties.
In conclusion, 3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester (CAS No. 154378-58-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in drug discovery and pharmaceutical research.
154378-58-2 (3-Pyridinecarboxylic acid, 2,6-diamino-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)